1-benzoylpropyl 2-[(4-nitrophenyl)thio]benzoate

• IUPAC Name: (1-oxo-1-phenylbutan-2-yl) 2-(4-nitrophenyl)sulfanylbenzoate
• InChI: InChI=1S/C23H19NO5S/c1-2-20(22(25)16-8-4-3-5-9-16)29-23(26)19-10-6-7-11-21(19)30-18-14-12-17(13-15-18)24(27)28/h3-15,20H,2H2,1H3
• InChI Key: MFUXILMOMGTTAA-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)C1=CC=CC=C1)OC(=O)C2=CC=CC=C2SC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C23H19NO5S
• Molecular Weight: 421.5 g/mol

Description

1-benzoylpropyl 2-[(4-nitrophenyl)thio]benzoate, also known as BNPT, is a chemical compound that has gained attention in scientific research due to its potential use as a tool for studying certain biological processes. BNPT is a thiol-reactive compound that can covalently bind to cysteine residues in proteins, which makes it useful for studying protein interactions and modifications.

Mechanism of Action

1-benzoylpropyl 2-[(4-nitrophenyl)thio]benzoate reacts with cysteine residues in proteins through a thiol-disulfide exchange reaction, forming a covalent bond between the thiol group of cysteine and the nitrophenylthio moiety of this compound. This reaction is irreversible and can cause changes in protein conformation and activity.
Biochemical and Physiological Effects
This compound has been shown to affect various biochemical and physiological processes. For example, it has been used to study the interaction between the transcription factor NF-κB and its inhibitor IκBα, which plays a crucial role in regulating the immune response. This compound has also been used to study the activity of enzymes such as protein kinase C and caspases, which are involved in various cellular processes such as signal transduction and apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-benzoylpropyl 2-[(4-nitrophenyl)thio]benzoate in lab experiments is its ability to selectively target cysteine residues in proteins, which allows for more specific and precise studies of protein interactions and modifications. However, one limitation of using this compound is its potential to cause non-specific reactions with other thiol-containing molecules in the sample, which can lead to false positive results.

Future Directions

There are several future directions for research on 1-benzoylpropyl 2-[(4-nitrophenyl)thio]benzoate. One area of interest is the development of new biosensors and assays based on this compound for detecting and quantifying cysteine-containing proteins in biological samples. Another area of research is the identification of new protein targets for this compound and the study of their functions and interactions. Additionally, there is potential for using this compound as a therapeutic agent for targeting specific proteins involved in disease processes.

Scientific Research Applications

1-benzoylpropyl 2-[(4-nitrophenyl)thio]benzoate has been used in various scientific research applications, particularly in the field of proteomics. Its ability to covalently bind to cysteine residues in proteins has made it useful for studying protein-protein interactions, post-translational modifications, and enzyme activity. This compound has also been used in the development of biosensors for detecting cysteine-containing proteins.